Cas no 110925-86-5 (D-Fructose,3-deoxy-3-fluoro-)

• Product Name: D-Fructose,3-deoxy-3-fluoro-
• CAS No: 110925-86-5
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 184797
• PubChem ID: 53878077
• Update Time: 2025-04-19

D-Fructose,3-deoxy-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• D-Fructose,3-deoxy-3-fluoro-
• 3-DEOXY-3-FLUORO-D-FRUCTOSE
• 3-deoxy-3-fluorofructose
• (3S,4R,5R)-3-fluoro-1,4,5,6-tetrahydroxy-hexan-2-one
• 3-DFF
• 3-Deoxy-3-fluorohex-2-ulose
• D-Fructose, 3-deoxy-3-fluoro-
• 110925-86-5
• 3-fluoro-3-deoxy-d-fructose
• SCHEMBL3792129
• DTXSID30911897

• Inchi： 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h4-6,8-9,11-12H,1-2H2/t4-,5-,6-/m1/s1
• InChI Key： HHVKOFZGBKAVEK-HSUXUTPPSA-N
• SMILES： F[C@H](C(CO)=O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 182.05903
• Monoisotopic Mass: 182.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99